Cas no 69116-71-8 (Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester)

• Product Name: Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester
• CAS No: 69116-71-8
• MF: C₄H₃F₃O₃
• MW: 156.060032129288
• CID: 513908
• PubChem ID: 93396
• Update Time: 2025-06-08

Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester
• Methyl 2-(fluoroformyl)difluoroacetate
• Methyl fluoroformyldifluoroacetate
• Methyl 2,2,3-trifluoro-3-oxopropanoate
• 69116-71-8
• AKOS006279851
• DTXSID8052437
• BRN 2042626
• methyl difluorofluoroformylacetate
• 2,2,3-trifluoro-3-oxopropanoic acid methy ester
• SCHEMBL92058
• Propanoic acid, 2,2,3-trifluoro-3-oxo-, methyl ester
• Methyl 2,2,3-trifluoro-3-oxopropanpate
• Methyl 2,2,3-trifluoro-3-oxopropionate
• Methyl 2,2-difluromalonyl fluoride
• Methyl fluoroformyl-2,2-difluoroacetate

• Inchi： 1S/C4H3F3O3/c1-10-3(9)4(6,7)2(5)8/h1H3
• InChI Key： JNUANKSYWLJTDJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)F)(C(=O)OC)F

Computed Properties

• Exact Mass: 156.00339
• Monoisotopic Mass: 156.00342844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.4719 (estimate)
• PSA: 43.37

Additional information on Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester

Comprehensive Overview of Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester (CAS No. 69116-71-8)

Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester, with the CAS No. 69116-71-8, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative is characterized by its unique trifluoromethyl and carbonyl functional groups, which contribute to its reactivity and versatility in synthetic applications. The compound's molecular structure, C4H3F3O3, makes it a valuable intermediate in the synthesis of fluorinated compounds, which are increasingly sought after due to their enhanced stability and bioavailability.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in drug development and material science. Researchers frequently search for terms like "fluorinated ester synthesis" or "trifluoromethylated intermediates", reflecting the growing interest in this chemical space. Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester aligns with these trends, offering a pathway to synthesize high-value fluorinated analogs. Its role in green chemistry initiatives is also noteworthy, as industries seek eco-friendly alternatives to traditional reagents.

The compound's physicochemical properties, such as its boiling point (~120-122°C) and solubility in organic solvents, make it suitable for laboratory-scale reactions and industrial processes. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity and structure. Users often inquire about "safe handling of fluorinated esters" or "storage conditions for CAS 69116-71-8", emphasizing the need for precise technical guidance. Proper storage in cool, dry environments under inert atmospheres is recommended to maintain stability.

From a commercial perspective, Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester is supplied by leading chemical manufacturers under stringent quality controls. Procurement queries often include keywords like "high-purity fluorinated esters" or "bulk suppliers of CAS 69116-71-8", highlighting its relevance in supply chains. Regulatory compliance, such as REACH and FDA guidelines, further underscores its suitability for diverse applications without environmental or health risks.

Innovations in catalytic fluorination have expanded the utility of this compound, particularly in constructing C-F bonds—a critical step in modern medicinal chemistry. Discussions around "sustainable fluorination methods" or "cost-effective ester production" frequently cite derivatives like 69116-71-8 as benchmarks. Its compatibility with microwave-assisted synthesis and flow chemistry setups further enhances its appeal to researchers optimizing reaction efficiencies.

In conclusion, Propanoic acid,2,2,3-trifluoro-3-oxo-, methyl ester (CAS No. 69116-71-8) represents a pivotal building block in fluorochemical research. Its alignment with industry trends—such as green synthesis, high-throughput screening, and regulatory-compliant intermediates—ensures its continued relevance. As scientific inquiries evolve, this compound remains a focal point for advancements in organic synthesis and applied chemistry.